Cas no 2171855-11-9 (2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid)

• Product Name: 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• CAS No: 2171855-11-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6003807
• PubChem ID: 165530127
• Update Time: 2025-07-18

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid
• 2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-2-methylpropanoic acid
• 2171855-11-9
• EN300-1494647

• Inchi： 1S/C26H30N2O6/c1-4-28(25(2,3)23(30)31)22(29)26(13-14-33-16-26)27-24(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： UCXVLXBCSZLTTC-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(CC)C(C(=O)O)(C)C)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid

Introduction to 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2171855-11-9)

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid (CAS No. 2171855-11-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of proline and features a unique combination of functional groups that make it particularly interesting for various applications in drug discovery and development.

The structure of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions. The presence of this protecting group allows for precise control over the reactivity and stability of the compound during synthesis and subsequent modifications. Additionally, the ethyl and methyl substituents contribute to the overall hydrophobicity and solubility properties of the molecule, making it suitable for a wide range of biological assays.

In recent years, there has been a growing interest in the use of proline derivatives for their potential therapeutic applications. Proline, an essential amino acid, plays a crucial role in protein structure and function. Derivatives like 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid have been explored for their ability to modulate protein-protein interactions and enzyme activities, which are key targets in many disease pathways.

One of the notable areas of research involving this compound is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The Fmoc protecting group in 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-2-methylpropanoic acid can be selectively cleaved under specific conditions, releasing the active drug moiety at the desired site of action. This approach can enhance the bioavailability and reduce the side effects of therapeutic agents.

Another area of interest is the use of this compound in peptidomimetic design. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as increased stability and reduced immunogenicity. The unique structure of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-y lformamido}-2-methylpropanoic acid makes it an excellent candidate for designing peptidomimetics that can target specific biological pathways with high selectivity and potency.

In addition to its potential therapeutic applications, 2-{N-ethyl -1 -3 -({( 9 H -fluoren -9 -yl )methoxy carbonyl }amino ) oxolan -3 -y lformamido } -2 -methyl propanoic acid has also been studied for its role in understanding fundamental biological processes. For instance, it has been used as a tool compound to investigate the mechanisms of protein folding and misfolding, which are implicated in various neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-{N -ethyl -1 -3 -({( 9 H -fluoren -9 -yl )methoxy carbonyl }amino ) oxolan -3 -y lformamido } -2 -methyl propanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial settings.

In conclusion, 2-{N -ethyl -1 -3 -({( 9 H -fluoren -9 -yl )methoxy carbonyl }amino ) oxolan -3 -y lformamido } -2 -methyl propanoic acid (CAS No. 2171855 -11 -9) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for developing novel therapeutic agents and advancing our understanding of fundamental biological processes.